2',3',5'-Tri-O-benzoyl-4'-C-fluoroadenosine
2',3',5'-Tri-O-benzoyl-4'-C-fluoroadenosine
Brand Name:
Vulcanchem
CAS No.:
1000203-40-6
VCID:
VC0109265
InChI:
InChI=1S/C31H24FN5O7/c32-31(16-41-28(38)19-10-4-1-5-11-19)24(43-30(40)21-14-8-3-9-15-21)23(42-29(39)20-12-6-2-7-13-20)27(44-31)37-18-36-22-25(33)34-17-35-26(22)37/h1-15,17-18,23-24,27H,16H2,(H2,33,34,35)/t23-,24+,27-,31-/m1/s1
SMILES:
C1=CC=C(C=C1)C(=O)OCC2(C(C(C(O2)N3C=NC4=C(N=CN=C43)N)OC(=O)C5=CC=CC=C5)OC(=O)C6=CC=CC=C6)F
Molecular Formula:
C31H24FN5O7
Molecular Weight:
597.559
2',3',5'-Tri-O-benzoyl-4'-C-fluoroadenosine
CAS No.: 1000203-40-6
Cat. No.: VC0109265
Molecular Formula: C31H24FN5O7
Molecular Weight: 597.559
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1000203-40-6 |
|---|---|
| Molecular Formula | C31H24FN5O7 |
| Molecular Weight | 597.559 |
| IUPAC Name | [(2S,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dibenzoyloxy-2-fluorooxolan-2-yl]methyl benzoate |
| Standard InChI | InChI=1S/C31H24FN5O7/c32-31(16-41-28(38)19-10-4-1-5-11-19)24(43-30(40)21-14-8-3-9-15-21)23(42-29(39)20-12-6-2-7-13-20)27(44-31)37-18-36-22-25(33)34-17-35-26(22)37/h1-15,17-18,23-24,27H,16H2,(H2,33,34,35)/t23-,24+,27-,31-/m1/s1 |
| Standard InChI Key | VRWGCWSOBIIKSR-GSBWNNRNSA-N |
| SMILES | C1=CC=C(C=C1)C(=O)OCC2(C(C(C(O2)N3C=NC4=C(N=CN=C43)N)OC(=O)C5=CC=CC=C5)OC(=O)C6=CC=CC=C6)F |
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